Cas no 2166715-28-0 (2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde
• CAS No: 2166715-28-0
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 6455468
• PubChem ID: 165963106
• Update Time: 2025-10-31

2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde
• EN300-1269758
• 2166715-28-0

• Inchi： 1S/C7H8BrNOS/c1-2-6(8)7-9-3-5(4-10)11-7/h3-4,6H,2H2,1H3
• InChI Key： MKYQFVWCXURSND-UHFFFAOYSA-N
• SMILES： BrC(C1=NC=C(C=O)S1)CC

Computed Properties

• Exact Mass: 232.95100g/mol
• Monoisotopic Mass: 232.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde

Introduction to 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde (CAS No. 2166715-28-0)

2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis, characterized by its unique structural framework that combines a thiazole core with an aldehyde functional group and a brominated propyl side chain. This molecular architecture positions it as a versatile intermediate in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The compound's chemical formula and structural properties make it a subject of considerable interest in medicinal chemistry, where its reactivity and potential biological activity are extensively explored.

The thiazole moiety is a heterocyclic aromatic ring system consisting of sulfur and nitrogen atoms, which is widely recognized for its presence in numerous bioactive natural products and synthetic drugs. Its incorporation into pharmaceuticals often confers desirable pharmacokinetic properties, such as enhanced solubility and metabolic stability. In 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde, the thiazole ring is further functionalized with an aldehyde group at the 5-position, which serves as a reactive handle for subsequent chemical transformations. This aldehyde functionality allows for the facile introduction of various substituents via condensation reactions, including Schiff base formations, which are pivotal in drug design.

The bromopropyl side chain appended to the thiazole ring introduces additional reactivity and potential for further derivatization. Bromine atoms are known to enhance binding affinity to biological targets by participating in hydrophobic interactions and halogen bonding. Moreover, the propyl group provides a hydrophobic anchor that can modulate the compound's solubility and distribution within biological systems. The combination of these structural elements makes 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde a valuable building block for synthesizing complex molecules with tailored biological profiles.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Among these, thiazole derivatives have garnered attention due to their broad spectrum of biological activities. For instance, studies have demonstrated that thiazole-based compounds exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde may contribute to its potential efficacy against these conditions by interacting with key biological targets such as enzymes and receptors.

The aldehyde group in this compound is particularly noteworthy for its role in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions enable the formation of carbon-carbon bonds under mild conditions, often using palladium catalysts. By leveraging this functionality, chemists can construct intricate molecular frameworks that mimic natural products or design novel scaffolds with enhanced pharmacological properties. For example, the aldehyde can be coupled with amines or hydrazines to form Schiff bases or hydrazones, respectively—structures that have shown promise in various therapeutic applications.

In the context of medicinal chemistry research, 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that modulate these pathways effectively. The structural features of this compound make it a candidate for generating kinase inhibitors through rational drug design or high-throughput screening campaigns.

Another area where this compound has found relevance is in the development of neuroprotective agents. Neurological diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and oxidative stress, processes that can be mitigated by small-molecule interventions. Thiazole derivatives have been explored for their ability to scavenge reactive oxygen species and inhibit protease activity—mechanisms that could be relevant to neuroprotection. The bromine atom in 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde may also contribute to its neuroprotective potential by facilitating interactions with neuronal receptors or enzymes involved in redox regulation.

The synthesis of 2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as 2-aminothiophene-3-carboxaldehyde or 2-aminothiazole derivatives. Key steps often include halogenation at the propyl side chain followed by condensation reactions to introduce the aldehyde functionality at the 5-position of the thiazole ring. Advances in synthetic methodologies have enabled more efficient routes to this compound, including catalytic processes that minimize waste and improve yield.

The compound's physicochemical properties are also worth considering for formulation development. Parameters such as solubility, melting point, and stability under various conditions influence its suitability for different applications—whether in preclinical studies or clinical trials. For instance, poor solubility may necessitate formulation strategies like prodrug design or co-solvent systems to enhance bioavailability. Researchers often optimize these properties during lead optimization phases to ensure that candidate drugs meet pharmacokinetic requirements before advancing into human testing.

From an industrial perspective,2-(1-bromopropyl)-1,3-thiazole-5-carbaldehyde represents a valuable asset for pharmaceutical companies engaged in drug discovery programs. Its versatility as an intermediate allows for rapid diversification of molecular libraries without extensive reagent changes—a critical factor in accelerating development timelines. Furthermore,CAS No. 2166715-28-0, being unique identifier ensures accurate tracking throughout production processes ensuring compliance with regulatory standards。